1,3-Dimethyl-7-bromopyrrolo[3,2-d]pyrimidine-2,4-dione

• Molecular Formula: C8H8BrN3O2
• Molecular Weight: 258.07 g/mol
• IUPAC Name: 7-bromo-1,3-dimethyl-5H-pyrrolo[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C8H8BrN3O2/c1-11-6-4(9)3-10-5(6)7(13)12(2)8(11)14/h3,10H,1-2H3
• InChI Key: DCSPXSBKVLCEGM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)NC=C2Br

Description

1,3-Dimethyl-7-bromopyrrolo[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C8H8BrN3O2 and its molecular weight is 258.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Intermediate 1 (500 mg, 2.800 mmol) in acetic acid (5 mL) was added a solution of bromine (430 mg, 2.700 mmol) in acetic acid (5 mL) dropwise with stirring, after which water (1.2 mL) was added. The reaction mixture was stirred for another 20 min and diluted with two volumes of cold water. After 3 h, the precipitate was filtered off and washed with diethyl ether to afford 400 mg of the product as a white solid; 1H NMR (δ ppm, 300 MHz, DMSO-d6) 3.23 (s, 3H), 3.65 (s, 3H), 7.42 (s, 1H), 12.59 (br s, 1H); APCI-MS (m/z) 258.19 (M+H)+.